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TTT-3002 stability storage conditions
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CAS No.: 871037-95-5

Cat. No.: S548056

TTT-3002 Technical Support Guide

FAQ 1: What are the known properties of TTT-3002? TTT-3002 is a novel, highly potent FLT3 tyrosine

kinase inhibitor (TKI). Its key characteristics from preclinical studies are summarized below [1].

Property Description

Target FLT3 (FMS-like tyrosine kinase-3)

Primary Acute Myeloid Leukemia (AML) with FLT3 mutations (ITD and point mutations)
Indication

Key Advantage = Overcomes resistance to other FLT3 inhibitors (e.g., Sorafenib, AC220), including
the F691L gatekeeper mutation

Protein Binding  Moderate human plasma protein binding (maintains potency better than some other
TKis like CEP-701)

Handling Note Supplied as TTT-3002 hydrochloride salt for in vivo studies
FAQ 2: What are the specified storage conditions for TTT-3002? The search results do not disclose the

manufacturer's recommended storage conditions for TTT-3002. As a small molecule drug candidate, its

stability is influenced by temperature, light, humidity, and the solvent it is dissolved in.
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FAQ 3: How should I handle TTT-3002 if no manufacturer data is available? In the absence of specific
data, you should adhere to the best practices for handling small molecule inhibitors. The following protocol

outlines the general handling and a procedure to establish your own storage conditions.

Experimental Protocol: Determining Stock Solution
Stability

This protocol provides a methodology to establish the stability of your TTT-3002 stock solutions under

different storage conditions.

1. Principle The stability of TTT-3002 will be assessed by comparing the potency of aliquots stored under
different conditions against a freshly prepared standard. A significant loss of potency in cell-based assays

will indicate compound degradation.

2. Materials

e TTT-3002 powder

¢ High-Grade Dimethyl Sulfoxide (DMSO)

e Cryogenic vials

e -20°C non-frost-free freezer

e -80°C freezer

e Cell line expressing a relevant FLT3 mutation (e.g., Ba/F3-FLT3/ITD, MV4-11)
e Cell culture reagents

e Phospho-FLT3 (Tyr591) Antibody for Western Blot (optional)

3. Workflow for Stock Solution Stability Testing

The following diagram illustrates the experimental workflow to test the stability of TTT-3002 stock

solutions.
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Prepare TTT-3002 Master Stock
(10 mM in DMSO)
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4. Procedure

¢ Preparation of Master Stock: In a controlled, low-humidity environment, dissolve TTT-3002 powder
in high-quality, anhydrous DMSO to create a 10 mM master stock solution.
¢ Aliquoting: Immediately aliquot the master stock into small, single-use cryogenic vials to prevent
repeated freeze-thaw cycles.
e Storage Conditions: Store the aliquots under the following conditions:
o Primary Long-Term Storage: -80°C in a non-frost-free freezer, protected from light.
o Working Stock: -20°C in a non-frost-free freezer, protected from light (for use within 1-2
months).
o Stability Testing: Also store test aliquots in less ideal conditions (e.g., -20°C frost-free freezer,
4°C) to profile degradation.
¢ Stability Testing:
o Monthly Potency Assay: Thaw a test aliquot from each storage condition and a freshly
prepared control. Dilute the compound in culture medium to the desired working concentration
(e.g., 1-10 nM).
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o Cell-Based Assay: Treat your FLT3-mutant cell line (e.g., MV4-11) with the compound dilutions
for 1-2 hours. Assess inhibition of FLT3 signaling via:
= Viability Assay: Measure IC50 values using a cell viability assay (e.g., MTT, CellTiter-
Glo). A rightward shift in the IC50 curve indicates loss of potency.
= Western Blot: Analyze cell lysates for phospho-FLT3 (Tyr591) and total FLT3. Increased
p-FLT3 signal suggests compound degradation.
o Data Interpretation: Compare the results from stored aliquots to the fresh control. The storage
condition that shows no significant change in IC50 or p-FLT3 inhibition over at least 3-6 months can
be considered stable for your purposes.

Troubleshooting Guide

Issue Possible Cause Solution

Loss of potency Compound degradation due to Ensure single-use aliquots, use
inappropriate storage, moisture, or anhydrous DMSO, and store at -80°C.
frequent freeze-thaw cycles. Verify freezer temperature stability.

Precipitation in The solution has exceeded its Warm the vial to room temperature and

stock solution solubility limit or has been stored too  vortex. If precipitate remains, sonicate
cold. briefly.

High background Solvent (DMSO) toxicity from Ensure the final DMSO concentration is

in cell assays improper dilution. <0.1% in cell culture. Always pre-dilute

the stock in medium.

Key Recommendations

o Default Storage: Until specific data is available, store TTT-3002 powder and stock solutions at -80°C
in a non-frost-free freezer, protected from light (e.g., wrapped in foil).

¢ Avoid Frost-Free Freezers: The defrost cycles in these freezers cause temperature fluctuations that
can degrade the compound.

e Master Stock Solution: For long-term stability, refer to the general guidance for small molecules in
the table below.
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Beyond-Use Date (Conservative

Form Recommended Storage .
Estimate)
Powder -20°C or -80°C, desiccated, protected  Manufacturer's expiry date
from light
Stock Solution (100% -80°C in single-use aliquots 6 months (stability should be
DMSO) verified)

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. FLT3 kinase inhibitor TTT - 3002 overcomes both activating and drug... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [TTT-3002 stability storage conditions]. Smolecule, [2026]. [Online
PDF]. Available at: [https://www.smolecule.com/products/b548056#ttt-3002-stability-storage-

conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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